8-(3-cyclohexen-1-ylcarbonyl)-2-(3-methoxybenzyl)-2,8-diazaspiro[4.5]decan-3-one

• IUPAC Name: 8-(cyclohex-3-ene-1-carbonyl)-2-[(3-methoxyphenyl)methyl]-2,8-diazaspiro[4.5]decan-3-one
• InChI: InChI=1S/C23H30N2O3/c1-28-20-9-5-6-18(14-20)16-25-17-23(15-21(25)26)10-12-24(13-11-23)22(27)19-7-3-2-4-8-19/h2-3,5-6,9,14,19H,4,7-8,10-13,15-17H2,1H3
• InChI Key: QPICZAXRGFUINC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CN2CC3(CCN(CC3)C(=O)C4CCC=CC4)CC2=O
• Molecular Formula: C23H30N2O3
• Molecular Weight: 382.5 g/mol

Description

The compound is part of a broader class of diazaspirodecanone derivatives, which have been explored for various biological activities and chemical properties. This specific molecule could potentially share characteristics with other closely related compounds within its class.

Synthesis Analysis

The synthesis of similar spirocyclic compounds often involves multi-step reactions that include the formation of the spiro skeleton, functionalization at specific positions, and modifications to introduce various substituents. For instance, the preparation of 1-oxa-3,8-diazaspiro[4.5]decan-2-ones and their derivatives has been reported to screen for antihypertensive agents, showcasing the complex synthesis routes employed for such molecules (Caroon et al., 1981).

Molecular Structure Analysis

The molecular structure of compounds within this class, including the arrangement of rings and substituents, plays a crucial role in their chemical behavior and biological activity. The crystal structure of related compounds, such as 2-oxo-3-phenyl-1-oxaspiro[4.5]dec-3-en-4-yl 4-chlorobenzoate, has been determined, providing insight into their geometric and electronic structures (Wang et al., 2011).

Chemical Reactions and Properties

Spirocyclic compounds exhibit a range of chemical reactions, influenced by their cyclic and acyclic components. The reactivity can be affected by the presence of functional groups, such as the cyclohexenylcarbonyl and methoxybenzyl in the molecule of interest. Studies on related spirocyclic compounds provide insights into their potential reactions and mechanisms (Ausheva et al., 2001).

Physical Properties Analysis

The physical properties, including melting points, solubility, and crystalline structure, are essential for understanding the material aspects of these compounds. For example, the synthesis and crystal structure analysis of diazaspirodecanone derivatives offer valuable information on their physical characteristics, which are crucial for their application in various fields (Wang et al., 2011).

Chemical Properties Analysis

The chemical properties, such as reactivity towards different reagents, stability under various conditions, and the ability to undergo specific transformations, are fundamental to the application and functionality of these compounds. The study of related spiro compounds has shed light on their reactivity patterns, offering a basis for predicting the behavior of 8-(3-cyclohexen-1-ylcarbonyl)-2-(3-methoxybenzyl)-2,8-diazaspiro[4.5]decan-3-one (Ausheva et al., 2001).

Scientific Research Applications

Supramolecular Chemistry

Research on cyclohexane-5-spirohydantoin derivatives, including structures similar to the compound of interest, highlights the significance of substituents on the cyclohexane ring in determining supramolecular arrangements. These findings suggest the potential for designing new materials with desired properties by manipulating molecular structures (Graus, et al., 2010).

Antihypertensive Activity

While your request excludes drug use and dosage information, it's worth noting that derivatives of diazaspirodecanones have been explored for their antihypertensive properties. This indicates a potential pharmacological interest in compounds with similar backbones for the development of new therapeutic agents (Caroon, et al., 1981).

Cytotoxic Activity against Cancer Cells

Bicyclic σ receptor ligands, which share structural similarities with the compound , have shown high affinity for σ1 receptors and demonstrated cytotoxic activity against human tumor cell lines. This suggests a possible application in cancer research and therapy development (Geiger, et al., 2007).

Novel Syntheses of Heterocycles

Studies involving the aziridination and 1,3-dipolar cycloaddition of dibenzylidenecyclohexanone derivatives point to the compound's utility in synthesizing novel heterocyclic structures. Such research contributes to the development of new synthetic methodologies and the discovery of compounds with potential biological activities (البار, 1997).

Development of Biologically Active Compounds

The synthesis and evaluation of spirothiazolidines and their analogs, including those derived from similar scaffolds, have shown significant anticancer and antidiabetic activities. This underscores the compound's relevance in the development of novel therapeutic agents with specific biological targets (Flefel, et al., 2019).